Cas no 2680668-72-6 (Cyclopropanecarboxylic acid, 2-methyl-1-[[(phenylmethoxy)carbonyl]amino]-)

• Product Name: Cyclopropanecarboxylic acid, 2-methyl-1-[[(phenylmethoxy)carbonyl]amino]-
• CAS No: 2680668-72-6
• MF: C₁₃H₁₅NO₄
• MW: 249.262503862381
• CID: 5268936
• Update Time: 2025-06-08

Cyclopropanecarboxylic acid, 2-methyl-1-[[(phenylmethoxy)carbonyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 2-methyl-1-[[(phenylmethoxy)carbonyl]amino]-

• Inchi： 1S/C13H15NO4/c1-9-7-13(9,11(15)16)14-12(17)18-8-10-5-3-2-4-6-10/h2-6,9H,7-8H2,1H3,(H,14,17)(H,15,16)
• InChI Key： TWMCPQABOCXLDI-UHFFFAOYSA-N
• SMILES： C1(NC(OCC2=CC=CC=C2)=O)(C(O)=O)CC1C

Additional information on Cyclopropanecarboxylic acid, 2-methyl-1-[[(phenylmethoxy)carbonyl]amino]-

Cyclopropanecarboxylic acid, 2-methyl-1-[[(phenylmethoxy)carbonyl]amino]- (CAS No. 2680668-72-6): A Comprehensive Overview

Cyclopropanecarboxylic acid, 2-methyl-1-[[(phenylmethoxy)carbonyl]amino]-, identified by its CAS number 2680668-72-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by the presence of a cyclopropane ring, which is a three-membered carbon heterocycle known for its unique chemical properties and biological relevance. The structural features of this compound, particularly the combination of a cyclopropanecarboxylate moiety with an amide functional group, make it a versatile intermediate in the synthesis of more complex pharmacologically active agents.

The< strong>phenylmethoxycarbonyl (Boc) group in the molecule serves as a protecting group for the amine functionality, which is a common strategy in peptide and protein drug development. The presence of this group ensures stability during synthetic procedures while allowing for selective deprotection under controlled conditions. This characteristic makes Cyclopropanecarboxylic acid, 2-methyl-1-[[(phenylmethoxy)carbonyl]amino]- a valuable building block in the construction of peptidomimetics and other therapeutic molecules.

In recent years, there has been a surge in research focused on the development of novel compounds with cyclopropane motifs due to their ability to enhance binding affinity and metabolic stability. The cyclopropane ring is known to introduce conformational rigidity into molecules, which can improve their interaction with biological targets. For instance, studies have shown that cyclopropane-containing peptides exhibit enhanced binding to protease enzymes, making them promising candidates for antiviral and anticancer therapies. The< strong>2-methyl substituent in this compound may further modulate its pharmacokinetic properties, potentially improving oral bioavailability and tissue distribution.

The< strong>Boc-protected amine functionality in Cyclopropanecarboxylic acid, 2-methyl-1-[[(phenylmethoxy)carbonyl]amino]- also opens up possibilities for further derivatization into more complex structures. This is particularly relevant in the context of drug discovery, where the ability to modify specific regions of a molecule can lead to the identification of more potent and selective inhibitors. The Boc group can be removed under mild acidic conditions, allowing for subsequent coupling reactions with carboxylic acids or other nucleophiles. This reactivity makes it an essential component in solid-phase peptide synthesis (SPPS), where it facilitates the stepwise assembly of peptide chains.

Recent advancements in synthetic methodologies have enabled the efficient preparation of< strong>Cyclopropanecarboxylic acid, 2-methyl-1-[[(phenylmethoxy)carbonyl]amino]- through multi-step synthetic routes that highlight the versatility of modern organic chemistry techniques. For example, transition metal-catalyzed cross-coupling reactions have been employed to introduce various substituents onto the cyclopropane ring with high precision. These methods not only improve yield but also reduce the number of synthetic steps required, making the process more cost-effective and environmentally friendly.

The biological activity of< strong>Cyclopropanecarboxylic acid, 2-methyl-1-[[(phenylmethoxy)carbonyl]amino]- has been explored in several preclinical studies aimed at identifying novel therapeutic agents. Initial studies have demonstrated its potential as an inhibitor of certain enzyme families involved in inflammatory pathways. The cyclopropane moiety may interact with specific residues in the active site of these enzymes, thereby modulating their activity. Additionally, the presence of the Boc-protected amine allows for further functionalization into more complex scaffolds that could enhance binding affinity and selectivity.

In conclusion, Cyclopropanecarboxylic acid, 2-methyl-1-[[(phenylmethoxy)carbonyl]amino]- (CAS No. 2680668-72-6) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and synthetic utility. Its applications in peptidomimetic synthesis and enzyme inhibition highlight its importance as a building block for novel therapeutic agents. As research continues to uncover new biological targets and synthetic strategies, compounds like this are poised to play a crucial role in the development of next-generation drugs.